4-(3,4-Dichlorophenoxy)Piperidine Hydrochloride
Overview
Description
4-(3,4-Dichlorophenoxy)Piperidine Hydrochloride (4DPH) is a synthetic compound that has been widely used in the scientific field. It is a versatile molecule with a wide range of applications in research, particularly in the areas of medicinal chemistry and drug synthesis. 4DPH has been extensively studied in terms of its synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Structural and Molecular Characterization
Crystal and Molecular Structure Studies
Research on similar compounds, such as 4-Piperidinecarboxylic acid hydrochloride, highlights the importance of X-ray diffraction, B3LYP/6-31G(d,p) calculations, and FTIR spectroscopy in determining crystal and molecular structures. Such studies provide insights into the conformation of piperidine rings and the interactions between molecules, which are crucial for understanding the chemical behavior and potential applications of these compounds (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Synthesis and Characterization
Synthesis Methods
The synthesis of related compounds, such as falicaine hydrochloride and its isomorphic dyclonine hydrochloride, involves thermal analysis, vibrational spectroscopic methods, and solid-state characterization techniques. These methodologies are critical for understanding the formation, stability, and properties of different solid phases, which can inform the synthesis of 4-(3,4-Dichlorophenoxy)Piperidine Hydrochloride (Schmidt, 2005).
Potential Applications
Advanced Electrochemical Oxidation Processes
Studies on the mineralization of 2,4-dichlorophenoxyacetic acid (2,4-D) using advanced electrochemical oxidation processes highlight the capability of these methods to degrade and mineralize compounds with similar structures. This research may offer insights into potential environmental or waste management applications for this compound (Brillas, Calpe, & Casado, 2000).
Catalytic Properties
Catalysis in Suzuki–Miyaura Coupling Reactions
The synthesis and characterization of complexes containing amino-benzyl piperidine groups demonstrate their application in catalyzing Suzuki–Miyaura coupling reactions. This suggests potential catalytic uses for this compound in organic synthesis and pharmaceutical drug development (Kilic, Yilmaz, Ulusoy, & Taş, 2008).
Properties
IUPAC Name |
4-(3,4-dichlorophenoxy)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2NO.ClH/c12-10-2-1-9(7-11(10)13)15-8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEBWUBGSEJJPSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=CC(=C(C=C2)Cl)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Cl3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50589991 |
Source
|
| Record name | 4-(3,4-Dichlorophenoxy)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50589991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
817186-93-9 |
Source
|
| Record name | 4-(3,4-Dichlorophenoxy)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50589991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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